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Neodymium(lll) chloride
Compound Name:
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Cat. No.: B077876

An In-depth Technical Guide to the Safe Handling and Storage of Hygroscopic Neodymium(lll)
Chloride

For researchers, scientists, and drug development professionals, the proper management of
reactive and sensitive compounds is paramount to ensuring experimental integrity and
personnel safety. Neodymium(lll) chloride (NdCls), a hygroscopic rare earth metal salt, is a key
precursor in various applications, including the synthesis of neodymium metal, high-power
magnets, lasers, and catalysts in organic synthesis.[1][2][3][4] Its utility, howeVver, is matched by
its sensitivity to atmospheric moisture, which necessitates stringent handling and storage
protocols.

This technical guide provides a comprehensive overview of the safe handling, storage, and
emergency procedures for Neodymium(lll) chloride, with a focus on its hygroscopic nature.

Physicochemical Properties

Neodymium(IIl) chloride exists in both anhydrous (NdCls) and hydrated forms, most commonly
as the hexahydrate (NdCls-6H20). The anhydrous form is a mauve-colored solid that rapidly
absorbs water from the air to form the purple hexahydrate.[1][5] This transformation is a critical
consideration for any experimental work requiring the anhydrous form. The properties of both
forms are summarized below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b077876?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Neodymium(III)_chloride
https://www.chemimpex.com/products/37444
https://www.funcmater.com/neodymium-iii-chloride-hydrate-ndcl3-xh2o-crystalline.html
https://prochemonline.com/product/neodymiumchlorideanhydrous-2633/
https://en.wikipedia.org/wiki/Neodymium(III)_chloride
https://www.greenearthchem.com/product/neodymium-chloride-anhydrous
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 1: Physical and Chemical Properties of
Neodymium(lll) Chloride

Property

Anhydrous Neodymium(lil)
Chloride (NdCIs)

Neodymium(lll) Chloride
Hexahydrate (NdCls-6H20)

CAS Number

10024-93-8[6][7]

13477-89-9[1]

Molecular Formula

NdCIs[2][7]

NdCls-6H20[3][8]

Molecular Weight 250.60 g/mol [7][9] 358.69 g/mol [3]
Mauve-colored hygroscopic ] )

Appearance ] Purple crystalline solid[3][8]
solid/powder[1][5]

Density 4.13 - 4.134 g/cm3[1][4] 2.282 g/cm3[3][10]

Melting Point 759 °C - 784 °C[1][11] 124 °CJ[3][12]

Boiling Point 1600 °C[1][4] No data available

Water Solubility

96.7 g/100 mL (at 13 °C); 1
kg/L (at 25 °C)[1][7][11]

Soluble[10]

Ethanol Solubility

0.445 kg/L [1][10]

Soluble[13]

Other Solubilities

Insoluble in chloroform and
ether[1][10]

Hazard Identification and Safety Precautions

Neodymium(lll) chloride is classified as a hazardous substance that poses several risks upon

exposure.

Eye Irritation: Causes serious eye irritation (H319).[7][8][11]

Skin Irritation: Causes skin irritation (H315).[7][8][11]

Ingestion: May be harmful if swallowed.[7]

Respiratory Irritation: May cause respiratory tract irritation (H335).[7][8][11]
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When heated to decomposition, it may emit toxic fumes, including hydrogen chloride gas and

neodymium oxides.[7][9]

Table 2: GHS Hazard and Precautionary Statements

Code Statement
H315 Causes skin irritation[9][11]
H319 Causes serious eye irritation[9][11]
H335 May cause respiratory irritation[9][11]
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray[7][14]
280 Wear protective gloves/protective clothing/eye
protection/face protection[6][14]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water[6][14]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing[7][9]
Store in a well-ventilated place. Keep container
P403+P233

tightly closed[6][14]

Safe Handling and Storage Protocols

Due to its hygroscopic nature and associated hazards, strict protocols must be followed when

handling and storing Neodymium(lil) chloride.

Engineering Controls and Personal Protective

Equipment (PPE)

o Ventilation: All handling of NdClIs powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[7][14]
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» Eye Protection: Chemical safety goggles or a face shield conforming to EN166 or NIOSH
standards are mandatory.[5][7]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat or
chemical-resistant clothing must be worn.[7][15]

» Respiratory Protection: If working outside a fume hood or if dust formation is likely, a NIOSH-
approved respirator for fine dust should be used.[7]

Handling NdCls

Engineeri# Controls

(Work in Chemical Fume HoooD

Required Personal Protective Equipment (PPE)

(Safety Goggles / Face Shield)

l

Chemical-Resistant Gloves

l

G_ab Coat / Protective Clothing)

(Respirator (if dust is present))

Safe Handling Achieved
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Caption: Required engineering controls and PPE for handling NdCls.

Storage Requirements

Proper storage is critical to maintain the anhydrous state of Neodymium(lll) chloride.
o Container: Store in a tightly sealed, preferably airtight, container.[7][8]

e Environment: The storage area must be cool, dry, and well-ventilated.[7][8] A desiccator or
glove box with an inert atmosphere (e.g., argon) is ideal for long-term storage of the
anhydrous form.

e Incompatibilities: Store away from moisture, water, strong oxidizing agents, and active
metals.[7][11]

Neodymium(lll) Chloride

/ Storage Conditi;V / \\\ \‘SLore Away From RN
N N \
(Tightly Sealed Container) (Cool, Dry, Well-Ventilated Areaj EnenAtmosphere (Ideal)j Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Key storage requirements for hygroscopic NdCls.

Experimental Protocols: Preparation of Anhydrous
NdCls

Many applications require the anhydrous form of Neodymium(lil) chloride. Since the compound
readily absorbs water, it is often necessary to dehydrate the hexahydrate form before use.
Simple heating is ineffective as it leads to the formation of neodymium oxychloride (NdOCI).[1]

Detailed Methodology for Dehydration of NdClz-:6H20

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b077876?utm_src=pdf-body-img
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://www.flinnsci.com/sds_535.51-neodymium-chloride/sds_535.51/
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://www.flinnsci.com/sds_535.51-neodymium-chloride/sds_535.51/
https://prochemonline.com/wp-content/uploads/2021/06/2633.NeodymiumChlorideAnhydrous.pdf
https://www.fishersci.ie/store/msds?partNumber=10563041&countryCode=IE&language=en
https://www.benchchem.com/product/b077876?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Neodymium(III)_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol is based on the ammonium chloride route, a common method for preparing
anhydrous lanthanide halides.[1][10]

Objective: To dehydrate Neodymium(lll) chloride hexahydrate to produce anhydrous
Neodymium(lll) chloride.

Materials:

Neodymium(lll) chloride hexahydrate (NdCl3-6H20)

Ammonium chloride (NH4Cl), 4-6 molar equivalents

Schlenk flask or tube furnace

High-vacuum pump

Heating mantle or furnace

Procedure:

Mixing: Thoroughly mix the NdCl3-6H20 with 4-6 molar equivalents of NH4Cl in a Schlenk
flask or a crucible for a tube furnace.

e Initial Heating: Slowly heat the mixture under a high vacuum. The temperature should be
gradually increased to 400 °C.[1][10] The presence of ammonium chloride helps to suppress
the formation of oxychloride by creating an acidic environment and facilitating the removal of
water.

e Reaction: The reaction proceeds as follows: Nd20s + 6 NH4Cl — 2 NdClz + 3 H20 + 6 NH3[1]

e Sublimation: During the heating process, the excess ammonium chloride will sublime and
can be collected in a cold trap.

e Cooling: Once the sublimation of NH4Cl is complete and the reaction is held at 400 °C for a
sufficient duration (e.g., several hours), the system is cooled to room temperature under
vacuum.
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o Storage: The resulting anhydrous NdClIs should be immediately transferred and stored in an

inert atmosphere (e.g., in a glove box) to prevent rehydration.[1]

Emergency Procedures

Table 3: Eirst Aid M

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and
easy to do. Seek immediate medical attention.
[71[8][11]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing.
Seek medical attention if irritation persists.[7]
[11]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

Inhalation o ) ] o
difficult, give oxygen. Seek medical attention if
symptoms persist.[7]

Rinse mouth with water. Do NOT induce

Ingestion vomiting. Seek immediate medical attention.

Give water to drink if the person is conscious.[7]

Spill and Leak Response

Minor Spills:

Avoid generating dust.[6]

Wear appropriate PPE (goggles, gloves, respirator).[6]

Carefully sweep or vacuum up the spilled material. Use a vacuum with a HEPA filter.[6]

Place the material into a clean, dry, labeled, and sealable container for waste disposal.[6]
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e Wash the spill site after material pickup is complete.

Major Spills:

Evacuate the area and move upwind.[6]

Alert the appropriate emergency response team.[6]

Prevent the spillage from entering drains, sewers, or water courses.[6]

Follow the cleanup procedure for minor spills once the area is secured.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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